Pyrimido(4,5-d)pyrimidin-4(1H)-one, 2,3-dihydro-3-(3-(4-(3-chlorophenyl)-1-piperazinyl)propyl)-7-methyl-1-phenyl-2-thioxo- Pyrimido(4,5-d)pyrimidin-4(1H)-one, 2,3-dihydro-3-(3-(4-(3-chlorophenyl)-1-piperazinyl)propyl)-7-methyl-1-phenyl-2-thioxo-
Brand Name: Vulcanchem
CAS No.: 142287-34-1
VCID: VC21100800
InChI: InChI=1S/C26H27ClN6OS/c1-19-28-18-23-24(29-19)33(21-8-3-2-4-9-21)26(35)32(25(23)34)12-6-11-30-13-15-31(16-14-30)22-10-5-7-20(27)17-22/h2-5,7-10,17-18H,6,11-16H2,1H3
SMILES: CC1=NC=C2C(=N1)N(C(=S)N(C2=O)CCCN3CCN(CC3)C4=CC(=CC=C4)Cl)C5=CC=CC=C5
Molecular Formula: C26H27ClN6OS
Molecular Weight: 507.1 g/mol

Pyrimido(4,5-d)pyrimidin-4(1H)-one, 2,3-dihydro-3-(3-(4-(3-chlorophenyl)-1-piperazinyl)propyl)-7-methyl-1-phenyl-2-thioxo-

CAS No.: 142287-34-1

Cat. No.: VC21100800

Molecular Formula: C26H27ClN6OS

Molecular Weight: 507.1 g/mol

* For research use only. Not for human or veterinary use.

Pyrimido(4,5-d)pyrimidin-4(1H)-one, 2,3-dihydro-3-(3-(4-(3-chlorophenyl)-1-piperazinyl)propyl)-7-methyl-1-phenyl-2-thioxo- - 142287-34-1

Specification

CAS No. 142287-34-1
Molecular Formula C26H27ClN6OS
Molecular Weight 507.1 g/mol
IUPAC Name 3-[3-[4-(3-chlorophenyl)piperazin-1-yl]propyl]-7-methyl-1-phenyl-2-sulfanylidenepyrimido[4,5-d]pyrimidin-4-one
Standard InChI InChI=1S/C26H27ClN6OS/c1-19-28-18-23-24(29-19)33(21-8-3-2-4-9-21)26(35)32(25(23)34)12-6-11-30-13-15-31(16-14-30)22-10-5-7-20(27)17-22/h2-5,7-10,17-18H,6,11-16H2,1H3
Standard InChI Key OBBCRROUKFAFCR-UHFFFAOYSA-N
SMILES CC1=NC=C2C(=N1)N(C(=S)N(C2=O)CCCN3CCN(CC3)C4=CC(=CC=C4)Cl)C5=CC=CC=C5
Canonical SMILES CC1=NC=C2C(=N1)N(C(=S)N(C2=O)CCCN3CCN(CC3)C4=CC(=CC=C4)Cl)C5=CC=CC=C5

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